Cas no 2384700-11-0 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1H-1,2,3,4-tetrazol-5-yl)amino)benzoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1H-1,2,3,4-tetrazol-5-yl)amino)benzoic acid
• CAS No: 2384700-11-0
• MF: C₂₃H₁₇N₅O₄
• MW: 427.412184476852
• CID: 5808811
• PubChem ID: 165883557
• Update Time: 2025-08-05

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1H-1,2,3,4-tetrazol-5-yl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1H-1,2,3,4-tetrazol-5-yl)amino)benzoic acid
• EN300-6737190
• 2384700-11-0

• Inchi： 1S/C23H17N5O4/c29-21(30)14-6-5-7-15(12-14)28(22-24-26-27-25-22)23(31)32-13-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-12,20H,13H2,(H,29,30)(H,24,25,26,27)
• InChI Key： LOKNWDLWYYXENO-UHFFFAOYSA-N
• SMILES： O(C(N(C1N=NNN=1)C1C=CC=C(C(=O)O)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 427.12805404g/mol
• Monoisotopic Mass: 427.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1H-1,2,3,4-tetrazol-5-yl)amino)benzoic acid

Introduction to 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1H-1,2,3,4-tetrazol-5-yl)amino)benzoic Acid (CAS No. 2384700-11-0)

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1H-1,2,3,4-tetrazol-5-yl)amino)benzoic acid, identified by its CAS number 2384700-11-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a benzoic acid core, which is a well-known scaffold in medicinal chemistry due to its versatility and biological relevance. The presence of multiple functional groups, including a fluoren-9-yl methoxy moiety and a 1H-1,2,3,4-tetrazol-5-yl amino group, contributes to its unique chemical properties and biological interactions. These features make it an intriguing candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The benzoic acid derivative mentioned here has shown potential in preclinical studies as an inhibitor of certain enzymes and receptors. Specifically, its structure suggests that it may interact with targets involved in inflammation and pain signaling, which are critical areas of research in modern medicine.

The fluoren-9-yl methoxy group is particularly noteworthy as it enhances the lipophilicity of the molecule, potentially improving its ability to cross cell membranes. This property is often crucial for drug efficacy, as it ensures that the compound can reach its target site within the body. Additionally, the tetrazole ring is known for its ability to stabilize bioactive molecules by forming hydrogen bonds with biological targets. This feature may contribute to the compound's binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been performed using this benzoic acid derivative to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 1H-1,2,3,4-tetrazol-5-yl amino group is particularly challenging due to the sensitivity of the tetrazole ring to various reaction conditions. However, recent improvements in synthetic methodologies have made it possible to achieve high yields and purity levels for this type of compound.

In addition to its potential therapeutic applications, this benzoic acid derivative has also been explored for its role in chemical biology research. Its unique structure allows researchers to study the mechanisms of various biological processes at a molecular level. For instance, it can be used as a tool compound to investigate how specific enzymes function and how they can be modulated by small molecules.

The pharmaceutical industry has been particularly interested in developing drugs that can target multiple disease pathways simultaneously. This benzoic acid derivative exhibits properties that make it a candidate for such multitargeted drug design strategies. By incorporating multiple functional groups that interact with different biological targets, it may be possible to develop a single compound with broad therapeutic effects.

The use of computational tools has also facilitated the optimization of this compound's pharmacokinetic properties. By simulating how the molecule behaves within the body, researchers can predict its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These predictions are crucial for determining whether a compound is suitable for further development into a drug candidate.

In conclusion, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1H-1,2,3,4-tetrazol-5-yl)amino)benzoic acid (CAS No. 2384700-11-0) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it an attractive candidate for further exploration as a therapeutic agent. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a valuable role in the development of new treatments for various diseases.